Cas no 1698515-88-6 (4-amino-1-(2-ethoxy-2-oxoethyl)-1H-pyrazole-3-carboxylic acid)

• Product Name: 4-amino-1-(2-ethoxy-2-oxoethyl)-1H-pyrazole-3-carboxylic acid
• CAS No: 1698515-88-6
• MF: C₈H₁₁N₃O₄
• MW: 213.190641641617
• CID: 5912376
• PubChem ID: 107344119
• Update Time: 2025-06-10

4-amino-1-(2-ethoxy-2-oxoethyl)-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-amino-1-(2-ethoxy-2-oxoethyl)-1H-pyrazole-3-carboxylic acid
• EN300-1108229
• 1698515-88-6

• Inchi： 1S/C8H11N3O4/c1-2-15-6(12)4-11-3-5(9)7(10-11)8(13)14/h3H,2,4,9H2,1H3,(H,13,14)
• InChI Key： CPZWIMRSXNDVGV-UHFFFAOYSA-N
• SMILES： O(CC)C(CN1C=C(C(C(=O)O)=N1)N)=O

Computed Properties

• Exact Mass: 213.07495584g/mol
• Monoisotopic Mass: 213.07495584g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 107Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 4-amino-1-(2-ethoxy-2-oxoethyl)-1H-pyrazole-3-carboxylic acid

4-Amino-1-(2-Ethoxy-2-Oxoethyl)-1H-Pyrazole-3-Carboxylic Acid: A Comprehensive Overview

The compound 4-amino-1-(2-ethoxy-2-oxoethyl)-1H-pyrazole-3-carboxylic acid, identified by the CAS number 1698515-88-6, is a significant molecule in the field of organic chemistry and pharmacology. This compound belongs to the class of pyrazole derivatives, which have garnered substantial attention due to their diverse biological activities and potential applications in drug discovery. The structure of this compound is characterized by a pyrazole ring system, an amino group at position 4, and a carboxylic acid group at position 3. The substituent at position 1 is a 2-ethoxy-2-oxoethyl group, which introduces additional functional groups that may influence its chemical reactivity and biological properties.

Recent studies have highlighted the importance of pyrazole derivatives in the development of novel therapeutic agents. For instance, research has demonstrated that certain pyrazole-containing compounds exhibit potent anti-inflammatory, antioxidant, and anticancer activities. The presence of the amino and carboxylic acid groups in this compound suggests potential for hydrogen bonding, which is a critical factor in molecular recognition and bioavailability. Furthermore, the ethoxy group may enhance lipophilicity, making this compound more suitable for crossing biological membranes.

The synthesis of 4-amino-1-(2-ethoxy-2-oxoethyl)-1H-pyrazole-3-carboxylic acid involves a multi-step process that typically begins with the preparation of the pyrazole core. This is followed by functionalization at specific positions to introduce the desired substituents. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly syntheses of such compounds. For example, microwave-assisted synthesis has been employed to accelerate reaction times while minimizing side reactions.

In terms of biological activity, this compound has shown promise in preliminary assays targeting various disease states. For instance, studies have indicated that it may inhibit key enzymes involved in inflammatory pathways, making it a potential candidate for anti-inflammatory drug development. Additionally, its ability to modulate cellular signaling pathways associated with cancer progression suggests its role in anticancer therapy.

The structural versatility of 4-amino and pyrazole groups allows for further modification to optimize pharmacokinetic properties such as solubility and bioavailability. Researchers are actively exploring strategies to enhance these attributes through rational drug design approaches. For example, the introduction of additional functional groups or modifications to existing substituents could significantly improve the compound's efficacy and safety profile.

In conclusion, 4-amino-pyrazole-based compounds like CAS No. 1698515-88-6 represent a promising class of molecules with wide-ranging applications in drug discovery and development. Continued research into their synthesis, biological activity, and optimization will undoubtedly pave the way for novel therapeutic interventions in various disease areas.